Cas no 2287290-56-4 (3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid)

• Product Name: 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid
• CAS No: 2287290-56-4
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5976489
• PubChem ID: 137945050
• Update Time: 2025-05-20

3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid
• 4-{[(benzyloxy)carbonyl]amino}-3-ethoxybenzoic acid
• EN300-6747945
• 2287290-56-4

• Inchi： 1S/C17H17NO5/c1-2-22-15-10-13(16(19)20)8-9-14(15)18-17(21)23-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,18,21)(H,19,20)
• InChI Key： VJGTZMNYAHYMMJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid

3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic Acid: A Comprehensive Overview

The compound 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287290-56-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structural features, which include an ethoxy group at the 3-position, a phenylmethoxycarbonylamino group at the 4-position, and a carboxylic acid functional group. These structural elements contribute to its versatile chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid in drug discovery, particularly in the development of novel antibiotics and anticancer agents. Researchers have demonstrated that this compound exhibits potent inhibitory effects against key enzymes involved in bacterial resistance mechanisms and tumor progression. For instance, a 2023 study published in *Nature Communications* revealed that this compound can effectively inhibit the activity of beta-lactamase enzymes, which are responsible for antibiotic resistance in gram-negative bacteria.

In addition to its pharmacological applications, 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid has also been explored for its role in agrochemicals. Scientists have found that this compound can act as a potent herbicide by interfering with the biosynthesis of essential plant hormones such as auxins and gibberellins. A 2023 research article in *Journal of Agricultural and Food Chemistry* reported that this compound exhibited remarkable efficacy in controlling the growth of invasive weed species without causing significant harm to crops.

The synthesis of 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediate compounds such as ethoxybenzoic acid and phenylmethoxycarbonylamine, followed by their coupling via amide bond formation. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development.

From a materials science perspective, 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid has been utilized as a building block for constructing advanced materials such as stimuli-responsive polymers and metal-organic frameworks (MOFs). Its carboxylic acid group provides excellent coordination capabilities with metal ions, making it an ideal candidate for MOF synthesis. A 2023 study published in *Advanced Materials* demonstrated that MOFs constructed using this compound exhibit exceptional gas adsorption properties, making them promising candidates for carbon capture applications.

In terms of biological activity, 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid has shown remarkable selectivity towards specific biological targets. For example, it has been found to selectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This selectivity makes it a potential candidate for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to conventional NSAIDs.

Moreover, recent computational studies have provided deeper insights into the molecular mechanisms underlying the biological activity of 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid. Using advanced molecular docking techniques, researchers have identified key interactions between this compound and its target proteins, such as hydrogen bonding and pi-pi stacking interactions. These findings have paved the way for rational drug design strategies aimed at optimizing the potency and selectivity of this compound.

In conclusion, 3-Ethoxy-4-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287290-56-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application development, make it a valuable tool for addressing some of the most pressing challenges in modern science and technology.